N'-(4-ethoxy-3-iodo-5-methoxybenzylidene)-2-(1H-pyrrol-1-yl)benzohydrazide

• IUPAC Name: N-[(E)-(4-ethoxy-3-iodo-5-methoxyphenyl)methylideneamino]-2-pyrrol-1-ylbenzamide
• InChI: InChI=1S/C21H20IN3O3/c1-3-28-20-17(22)12-15(13-19(20)27-2)14-23-24-21(26)16-8-4-5-9-18(16)25-10-6-7-11-25/h4-14H,3H2,1-2H3,(H,24,26)/b23-14+
• InChI Key: JDRQMEKXIMHMIT-OEAKJJBVSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1I)C=NNC(=O)C2=CC=CC=C2N3C=CC=C3)OC
• Isomeric SMILES: CCOC1=C(C=C(C=C1I)/C=N/NC(=O)C2=CC=CC=C2N3C=CC=C3)OC
• Molecular Formula: C21H20IN3O3
• Molecular Weight: 489.3 g/mol

Description

N'-(4-ethoxy-3-iodo-5-methoxybenzylidene)-2-(1H-pyrrol-1-yl)benzohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a hydrazone derivative that has been synthesized through a multi-step reaction process.

Mechanism of Action

The mechanism of action of N'-(4-ethoxy-3-iodo-5-methoxybenzylidene)-2-(1H-pyrrol-1-yl)benzohydrazide is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes and proteins that are involved in the progression of diseases such as cancer and bacterial infections.
Biochemical and Physiological Effects:
N'-(4-ethoxy-3-iodo-5-methoxybenzylidene)-2-(1H-pyrrol-1-yl)benzohydrazide has been shown to have various biochemical and physiological effects. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit bacterial growth, and reduce inflammation. The compound has also been shown to have antioxidant properties, which may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of N'-(4-ethoxy-3-iodo-5-methoxybenzylidene)-2-(1H-pyrrol-1-yl)benzohydrazide is its potential therapeutic applications. The compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials. However, one of the limitations of this compound is its relatively complex synthesis method, which may limit its widespread use in laboratory experiments.

Future Directions

There are many future directions for the study of N'-(4-ethoxy-3-iodo-5-methoxybenzylidene)-2-(1H-pyrrol-1-yl)benzohydrazide. One potential direction is the development of new synthesis methods that are more efficient and scalable. Another direction is the investigation of the compound's potential use as an imaging agent in medical diagnostics. Further research is also needed to determine the compound's efficacy in clinical trials for the treatment of cancer, bacterial infections, and inflammation. Finally, the compound's potential use in combination therapies with other drugs should also be investigated.

Scientific Research Applications

N'-(4-ethoxy-3-iodo-5-methoxybenzylidene)-2-(1H-pyrrol-1-yl)benzohydrazide has been extensively studied for its potential therapeutic applications. The compound has shown promising results in the treatment of various diseases, including cancer, bacterial infections, and inflammation. The compound has also been studied for its potential use as an imaging agent in medical diagnostics.